Cas no 1334177-95-5 (SPDP-PEG4-NHS ester)

• Product Name: SPDP-PEG4-NHS ester
• CAS No: 1334177-95-5
• MF: C₂₃H₃₃N₃O₉S₂
• MW: 559.652824163437
• MDL: MFCD13185001
• CID: 3046209
• PubChem ID: 329823921
• Update Time: 2025-09-27

SPDP-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• SPDP-PEG4-NHS ester
• NHS-PEG4-SPDP
• 3-Oxo-1-(pyridin-2-yldisulfanyl)-7,10,13,16-tetraoxa-4-azanonadecan-19-oic Acid N-Succinimidyl Ester
• 3-(2-Pyridyldithio)propionamido-PEG4-NHS Ester
• N-Succinimidyl 3-Oxo-1-(pyridin-2-yldisulfanyl)-7,10,13,16-tetraoxa-4-azanonadecan-19-oate
• Opss-peg(4)-nhs
• SPDP-dPEG(R)4-NHS ester
• BIPG1778
• DA-66076
• MFCD13185001
• HY-130195
• SDPD-PEG4-NHS
• BP-21932
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[3-(pyridin-2-yldisulfanyl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• 2,5-DIOXOPYRROLIDIN-1-YL 1-[3-(PYRIDIN-2-YLDISULFANYL)PROPANAMIDO]-3,6,9,12-TETRAOXAPENTADECAN-15-OATE
• AS-74633
• SPDP-PEG4-NHSESTER
• CS-0105538
• 2,5-dioxopyrrolidin-1-yl 3-oxo-1-(pyridin-2-yldisulfanyl)-7,10,13,16-tetraoxa-4-azanonadecan-19-oate
• N-[3-(o-Pyridyldisulfido)propanoyl]-15-amino-4,7,10,13-tetraoxa-pentadecanoyl succinimidyl ester
• C70379
• 1334177-95-5
• N1119
• SCHEMBL12107853
• AKOS030213533

• MDL： MFCD13185001
• Inchi： 1S/C23H33N3O9S2/c27-19(7-18-36-37-20-3-1-2-8-25-20)24-9-11-32-13-15-34-17-16-33-14-12-31-10-6-23(30)35-26-21(28)4-5-22(26)29/h1-3,8H,4-7,9-18H2,(H,24,27)
• InChI Key： QTVBGVZVUCIFAH-UHFFFAOYSA-N
• SMILES： S(CCC(NCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 559.16582199g/mol
• Monoisotopic Mass: 559.16582199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 22
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193
• XLogP3: -0.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

SPDP-PEG4-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：<0°C